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Compound of Interest

Compound Name: TD52 dihydrochloride

Cat. No.: B10854559 Get Quote

Essential Safety and Handling of TD52
Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for handling TD52 dihydrochloride, including personal protective

equipment (PPE) requirements, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety

when handling TD52 dihydrochloride. The following table summarizes the required protective

equipment.
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Protection Type Required Equipment Specifications and Remarks

Eye and Face Protection

Safety glasses with side

shields, chemical safety

goggles, or a face shield.

In situations with a potential for

splashing, goggles and a face

shield are recommended.[1]

Contact lenses should be

avoided as they can trap

vapors and interfere with

emergency eye washing.

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber, nitrile), lab

coat, and protective clothing.

Choose gloves that are

resistant to the specific

chemical and any solvents

being used.[1] Contaminated

clothing should be removed

immediately and washed

before reuse.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If vapors or aerosols are

generated, a respirator is

required.

Foot Protection Closed-toe shoes.

Shoes should cover the entire

foot; perforated shoes or

sandals are not permitted in

areas where chemicals are

handled.[2]

Hazard Identification and Precautionary Measures
TD52 dihydrochloride is a hazardous substance that requires careful handling. Key hazards

identified in the safety data sheet include:

Physical Hazards: Highly flammable liquid and vapor.

Health Hazards: Harmful if swallowed, may be fatal if swallowed and enters airways, causes

skin irritation, causes serious eye irritation, toxic if inhaled, may cause respiratory irritation,

and may cause cancer.
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Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.

Avoid breathing mist or vapors.

Wash skin thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection.

Experimental Workflow for Handling TD52
Dihydrochloride
The following diagram outlines the standard operating procedure for the safe handling of TD52
dihydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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